Cas no 10137-67-4 (Ethyl 3-cyanopropanoate)

• Product Name: Ethyl 3-cyanopropanoate
• CAS No: 10137-67-4
• MF: C₆H₉NO₂
• MW: 127.141161680222
• MDL: MFCD01695650
• CID: 149380
• PubChem ID: 82393
• Update Time: 2025-04-19

Ethyl 3-cyanopropanoate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-cyano-, ethyl ester
• 3-CYANOPROPANOIC ACID ETHYL ESTER
• Ethyl 3-Cyano Propanoate
• 3-cyano-propionic acid ethyl ester
• 3-Cyan-propionsaeure-aethylester
• ethyl 3-cyanopropionate
• ethyl cyanopropionate
• Propionic acid,3-cyano-,ethyl ester
• WLN: NC2VO2
• 3-Cyanopropionic acid ethyl ester
• Propanoic acid, 3-cyano-, ethyl ester (9CI)
• Ethyl 3-cyanopropanoate
• Propanoic acid, 3-cyano-, ethyl ester
• 3-Cyanopropionic acid, ethyl ester
• Propionic acid, 3-cyano-, ethyl ester
• BFSBTNGKMMFQNL-UHFFFAOYSA-N
• Q745927X6R
• Ethyl 3-cyanopropanoate #
• NSC94973
• 7342AC
• NSC 94973
• BRN 1756022
• MFCD01695650
• CS-0094471
• UNII-Q745927X6R
• SCHEMBL533711
• 10137-67-4
• Ethyl3-cyanopropanoate
• Q27287074
• Ethyl3-Cyano Propanoate
• AKOS015959723
• A897185
• AS-41886
• EN300-748832
• NSC-94973
• DTXSID10143876
• DTXCID6066367
• ALBB-016432

• MDL： MFCD01695650
• Inchi： 1S/C6H9NO2/c1-2-9-6(8)4-3-5-7/h2-4H2,1H3
• InChI Key： BFSBTNGKMMFQNL-UHFFFAOYSA-N
• SMILES： O(C(CCC#N)=O)CC
• BRN： 1756022

Computed Properties

• Exact Mass: 127.06300
• Monoisotopic Mass: 127.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 50.1

Experimental Properties

• Density: 1.021
• Boiling Point: 220.4°C at 760 mmHg
• Flash Point: 93.6°C
• Refractive Index: 1.42
• PSA: 50.09000
• LogP: 0.85328

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters